Cas no 2595-07-5 (Allyl b-D-galactopyranoside)

Allyl b-D-galactopyranoside Properties

Names and Identifiers

• (2R,3R,4S,5R,6R)-2-(Allyloxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
• All-beta-D-Gal
• ALLYL-BETA-D-GALACTOPYRANOSIDE
• Allyl D-galactopyranoside
• D-galactopyranoside, 2-propen-1-yl
• Allyl b-galactopyranoside
• 2595-07-5
• (2R,3R,4S,5R,6R)-2-(hydroxymethyl)-6-prop-2-enoxyoxane-3,4,5-triol
• s11563
• beta-D-Galactopyranoside, 2-propen-1-yl
• ALLYL-BETA-GALACTOPYRANOSIDE
• CHEMBL4213920
• Allyl -D-galactopyranoside
• allyl beta-d-galactopyranoside
• AKOS015919322
• W-200572
• MFCD08274511
• SCHEMBL1445766
• Allyl b-D-galactopyranoside
• (2R,3R,4S,5R,6R)-2-(HYDROXYMETHYL)-6-(PROP-2-EN-1-YLOXY)OXANE-3,4,5-TRIOL
• XJNKZTHFPGIJNS-QMGXLNLGSA-N
• +Expand

• MDL： MFCD08274511
• InChIKey： XJNKZTHFPGIJNS-QMGXLNLGSA-N
• Inchi： InChI=1S/C9H16O6/c1-2-3-14-9-8(13)7(12)6(11)5(4-10)15-9/h2,5-13H,1,3-4H2/t5-,6+,7+,8-,9-/m1/s1
• SMILES： C=CCO[C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 220.095
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 220.095
• Heavy Atom Count: 15
• Complexity: 209
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: _1.6
• Topological Polar Surface Area: 99.4A^2

Experimental Properties

• LogP: -2.01110
• PSA: 99.38000
• Refractive Index: 1.549
• Boiling Point: 415°Cat760mmHg
• Flash Point: 204.8°C
• Density: 1.37